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Compound of Interest

Compound Name: Diethyl L-cystinate

Cat. No.: B1588165 Get Quote

FOR IMMEDIATE RELEASE

An In-depth Technical Overview of Diethyl L-
cystinate and its Dihydrochloride Salt for Scientific
Professionals
This technical guide provides a comprehensive overview of Diethyl L-cystinate, a diethyl ester

of the amino acid L-cystine, and its more common dihydrochloride salt. The document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its chemical identifiers, properties, synthesis, and analysis.

Chemical Identifiers and Properties
Diethyl L-cystinate and its dihydrochloride salt are important compounds in biochemical

research and pharmaceutical development. The primary identifiers and key physicochemical

properties are summarized below for easy reference.
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Identifier Diethyl L-cystinate
Diethyl L-cystinate
Dihydrochloride

CAS Number 583-89-1 22735-07-5[1]

Molecular Formula C10H20N2O4S2 C10H22Cl2N2O4S2

Molecular Weight 296.4 g/mol 369.33 g/mol

IUPAC Name

ethyl (2R)-2-amino-3-[[(2R)-2-

amino-3-ethoxy-3-

oxopropyl]disulfanyl]propanoat

e

3,3'-disulfanediylbis(1-ethoxy-

1-oxopropan-2-aminium)

dichloride

Synonyms L-Cystine, diethyl ester

L-Cystine, diethyl ester,

dihydrochloride; (H-Cys-OEt)2

· 2HCl[1]

Appearance - White crystalline solid

Solubility -
Soluble in water and some

organic solvents.

Storage - Store at 0°C[1]

Synthesis
Synthesis of Diethyl L-cystinate Dihydrochloride
A common method for the preparation of Diethyl L-cystinate dihydrochloride involves the

esterification of L-cystine using ethanol in the presence of an acid catalyst, typically

hydrochloric acid.

Experimental Protocol:

Materials:

L-cystine

Absolute Ethanol
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Hydrochloric Acid (gas or concentrated solution)

Procedure:

Suspend L-cystine in absolute ethanol.

Cool the suspension in an ice bath.

Saturate the ethanolic suspension with dry hydrogen chloride gas, or add concentrated

hydrochloric acid dropwise while maintaining a low temperature.

Allow the reaction mixture to stir at a low temperature, followed by a period of stirring at room

temperature to ensure complete esterification.

The product, Diethyl L-cystinate dihydrochloride, can be isolated by removing the solvent

under reduced pressure.

The crude product may be purified by recrystallization from a suitable solvent system, such

as ethanol/ether.

Analytical Methods
The analysis of Diethyl L-cystinate and its derivatives often employs standard

chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)
A stability-indicating reversed-phase HPLC (RP-HPLC) method can be developed for the

determination of Diethyl L-cystinate and its related impurities.

Illustrative HPLC Method Parameters:
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Parameter Value

Column C18 (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase

A gradient or isocratic mixture of an aqueous

buffer (e.g., phosphate buffer) and an organic

modifier (e.g., acetonitrile or methanol).

Flow Rate 1.0 mL/min

Detection UV at a low wavelength (e.g., 210-220 nm)

Injection Volume 10-20 µL

Column Temperature Ambient or controlled (e.g., 25°C)

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are crucial for the

structural elucidation and confirmation of Diethyl L-cystinate dihydrochloride.

Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight

and fragmentation pattern of the compound.

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups

present in the molecule, such as the ester carbonyl and amine groups.

Biological Activity and Potential Applications
While specific research on the biological activity of Diethyl L-cystinate is limited, its role as a

prodrug of L-cysteine suggests several potential applications. L-cysteine esters are

investigated for their ability to deliver L-cysteine into cells, thereby replenishing intracellular

glutathione (GSH) levels. GSH is a critical antioxidant, and its depletion is associated with

various pathological conditions.

Potential Signaling Pathway Involvement
The primary theorized mechanism of action for L-cysteine prodrugs revolves around their

intracellular conversion to L-cysteine, which then participates in the glutathione synthesis

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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